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Compound of Interest

Compound Name: 3-Iodo-5-methoxybenzaldehyde

Cat. No.: B14769453

Get Quote

Executive Summary & Chemical Identity
3-Iodo-5-methoxybenzaldehyde, and its widely utilized derivatives such as 4-hydroxy-3-iodo-
5-methoxybenzaldehyde (5-Iodovanillin), are critical electrophilic intermediates in advanced

pharmaceutical synthesis and cross-coupling methodologies. While highly valuable for

constructing complex molecular architectures, the dual-functional nature of this scaffold—

combining a reactive aldehyde with a heavy halogen—presents specific toxicological and

stability challenges.

This whitepaper provides a rigorous, mechanistically grounded guide to the safe handling,

storage, and experimental manipulation of the 3-iodo-5-methoxybenzaldehyde class of

compounds, ensuring both operator safety and high-fidelity chemical outcomes.

Quantitative Physicochemical & Hazard Profile
The following data summarizes the core properties of the primary reference standard for this

class (CAS: 5438-36-8)[1][2].
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Property / Hazard Value / Classification Mechanistic Rationale

Molecular Weight 278.05 g/mol

The heavy iodine atom

contributes to overall bulk and

moderate lipophilicity.

Melting Point 180–184 °C

Exists as a light yellow

crystalline powder at room

temperature[3].

Skin Irritation Category 2 (H315)

The electrophilic aldehyde

readily forms Schiff bases with

primary amines in skin

proteins[2].

Eye Irritation Category 2A (H319)

Direct contact causes severe,

rapid mucosal membrane

irritation and inflammation[4].

Respiratory Hazard Category 3 (H335)

Aerosolized micro-particulates

cause acute respiratory tract

irritation upon inhalation[5].

Mechanistic Toxicology: The Causality of Hazards
To effectively mitigate risks, researchers must understand why 3-iodo-5-
methoxybenzaldehyde is hazardous. The molecule's toxicity and instability are driven by two

distinct structural features:

The Carbon-Iodine (C-I) Bond: The C-I bond is inherently weaker than C-Br or C-Cl bonds.

Upon exposure to ultraviolet (UV) or intense actinic light, this bond undergoes homolytic

cleavage, generating highly reactive iodine radicals (

). These radicals can induce oxidative stress in biological tissues and initiate uncontrolled
auto-oxidation cascades within the sample.

The Aldehyde Moiety: Aldehydes are potent electrophiles. In biological systems, they

undergo nucleophilic attack by the primary amines of lysine residues in proteins, leading to

cross-linking (Schiff base formation). This mechanism is the primary driver for the
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compound's classification as a skin and respiratory irritant[4][5]. Furthermore, in the

presence of atmospheric oxygen, the aldehyde auto-oxidizes into the corresponding

carboxylic acid, ruining the reagent's synthetic utility.

3-Iodo-5-methoxybenzaldehyde
(Core Structure)

Iodine Radicals (I•)
Oxidative Tissue Damage

 Photolysis (hν)
C-I Bond Cleavage

Carboxylic Acid Derivative
(Auto-oxidation)

 Atmospheric O2
Uncontrolled Oxidation

Schiff Base Formation
(Protein Cross-linking)

 Nucleophilic Attack
by Biological Amines

Click to download full resolution via product page

Mechanistic pathways of degradation and biological reactivity for 3-Iodo-5-
methoxybenzaldehyde.

Engineering Controls & Personal Protective
Equipment (PPE)
Because the compound is a fine crystalline powder with a propensity to aerosolize,

administrative and engineering controls must be strictly enforced.
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Control Level Specification Causality / Justification

Ventilation Fume Hood (80–120 fpm)

Captures aerosolized dust;

prevents inhalation of H335-

classified particulates[5].

Hand Protection Nitrile (Solid) / Butyl (Solvent)

Nitrile (>0.11 mm) is sufficient

for the solid. If dissolved in

DCM/THF, switch to butyl

rubber to prevent solvent-

mediated dermal transport[4].

Eye Protection ANSI Z87.1 Safety Goggles

Protects against micro-

particulate dust and potential

solvent splashes during

reaction setup.

Storage Amber Glass, 2–8°C, Argon

Amber glass blocks UV light

(preventing photolysis); Argon

displaces

(preventing auto-oxidation).

Standard Operating Procedure: Safe Handling
Workflow
The following protocol describes the preparation of a standardized stock solution. It is designed

as a self-validating system, ensuring that each step contains an internal check to verify safety

and chemical integrity before proceeding.

Protocol: Inert-Atmosphere Preparation of Stock
Solutions
Step 1: Environmental Preparation & Validation

Action: Activate the chemical fume hood and clear the workspace of incompatible materials

(e.g., strong oxidizing agents)[4].
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Causality: Ensures that any accidentally aerosolized particulates are immediately captured

and exhausted away from the operator's breathing zone.

Validation Check: Visually observe the hood's digital flow monitor to confirm the face velocity

is stable between 80–120 fpm before opening the chemical container.

Step 2: Gravimetric Transfer

Action: Tare a pre-dried, amber glass septum vial. Use an anti-static, grounded spatula to

transfer the crystalline powder.

Causality: Fine organic powders can accumulate static charge, leading to sudden

electrostatic repulsion and aerosolization. Amber glass is mandatory to prevent UV-mediated

homolytic cleavage of the photolabile C-I bond.

Validation Check: Inspect the outer threads and lip of the vial for stray powder. Wipe with an

ethanol-soaked Kimwipe if necessary before sealing.

Step 3: Atmospheric Displacement

Action: Seal the vial with a PTFE-lined septum. Insert an argon inlet needle and a smaller

vent needle. Purge the headspace for 3 to 5 minutes.

Causality: Displaces ambient oxygen, effectively halting the auto-oxidation of the aldehyde

moiety into 3-iodo-5-methoxybenzoic acid.

Validation Check: Route the vent needle through a mineral oil bubbler. A steady, continuous

stream of bubbles confirms positive inert pressure and a sealed system.

Step 4: Solvent Introduction

Action: Add anhydrous, degassed solvent (e.g., THF, DMF, or DCM) via a gas-tight syringe

through the septum.

Causality: Maintains the rigorously inert environment during dissolution, preventing the

introduction of dissolved oxygen.
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Validation Check: Agitate gently. Complete dissolution is verified by observing a clear, light-

yellow solution without any particulate suspension[3].

1. Environmental Isolation
Verify Fume Hood Face Velocity (>100 fpm)

2. PPE Verification
Don Nitrile Gloves, Goggles, Lab Coat

3. Material Handling
Weigh with Anti-Static Spatula

4. Transfer & Reaction
Seal in Septum Vial, Purge with Argon

Spill Detected?
(Aerosolized Powder)

 Hazard Check

5. Decontamination
Clean surfaces with EtOH/Water

 No

Wet-Wipe Protocol
Do NOT Dry Sweep

 Yes

Click to download full resolution via product page

Self-validating workflow for the safe handling and spill mitigation of halogenated

benzaldehydes.

Emergency Response & Spill Mitigation
In the event of a spill, dry sweeping is strictly prohibited as it will aerosolize the H335-classified

powder, leading to widespread inhalation hazards[5].

Containment: Evacuate non-essential personnel from the immediate vicinity.

Neutralization/Collection: Utilize the "Wet-Wipe" protocol. Dampen absorbent pads with a

mixture of ethanol and water (to solubilize the lipophilic compound) and gently place them
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over the powder.

Disposal: Collect the contaminated pads into a designated, sealable hazardous waste

container. Wash the affected surface thoroughly with soap and water[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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